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Compound of Interest

Compound Name: Sodium p-toluate

Cat. No.: B14119524

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of
Sodium p-toluate. It is intended to provide comprehensive guidance on safety, storage,
disposal, and experimental procedures involving this compound.

Introduction

Sodium p-toluate is the sodium salt of p-toluic acid. While specific safety data for Sodium p-
toluate is not readily available, its handling precautions can be largely inferred from the data
for its parent compound, p-toluic acid, and the general procedures for handling sodium salts of
carboxylic acids. This document compiles available data to establish a safe and effective
standard operating procedure.

Quantitative Data

The following table summarizes the known physical and chemical properties of Sodium p-
toluate and its parent compound, p-toluic acid.
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Property Sodium p-toluate p-Toluic Acid
CAS Number 17264-54-9[1][2] 99-94-5
Molecular Formula C8H7NaO2[3] C8H802
Molecular Weight 158.13 g/mol [1] 136.15 g/mol
) o White to light yellow

Appearance White solid (inferred)

powder/crystals
Boiling Point 275.3°C at 760 mmHg[1] 274-275°C at 760 mmHg
Melting Point Not available 179-182°C

) ) Poorly soluble in water, soluble
- Soluble in water (inferred as a ) )
Solubility ] in acetone and other organic
sodium salt)

solvents
Flash Point 124.7°C[1] Not available
Vapor Pressure 0.00248 mmHg at 25°C[1] Not available

Safety Precautions and Personal Protective
Equipment (PPE)

Given the lack of a specific Safety Data Sheet (SDS) for Sodium p-toluate, the safety
precautions are based on those for p-toluic acid and general handling procedures for alkali
metal salts.

Hazard Summary: Based on the parent acid, Sodium p-toluate may cause skin and eye
irritation. Inhalation of dust may cause respiratory tract irritation.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield should always be worn to prevent
eye contact.[4]

e Skin Protection:
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o Wear a lab coat and long pants to protect the skin.

o Use chemically resistant gloves (e.g., nitrile) when handling the compound.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
should be used.[4] Work should be conducted in a well-ventilated area, preferably a fume
hood.[4]

Experimental Protocols
General Handling and Weighing

o Always handle Sodium p-toluate in a well-ventilated area, such as a chemical fume hood,
to minimize inhalation of any dust.

» Before use, ensure all glassware and equipment are clean and dry.

» When weighing the solid, use a spatula and a weighing boat. Avoid creating dust. If dust is
generated, use appropriate respiratory protection.

» After handling, wash hands thoroughly with soap and water.

Preparation of a Standard Aqueous Solution (Example
Protocol)

o Objective: To prepare a 0.1 M aqueous solution of Sodium p-toluate.
e Materials:
o Sodium p-toluate

Deionized water

o

[¢]

Volumetric flask (appropriate size)

[e]

Magnetic stirrer and stir bar

[e]

Weighing scale
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e Procedure:

1. Calculate the required mass of Sodium p-toluate to prepare the desired volume of 0.1 M
solution (Mass = 0.1 mol/L * 158.13 g/mol * Volume in L).

2. Accurately weigh the calculated amount of Sodium p-toluate using a weighing boat.
3. Transfer the solid to the volumetric flask.
4. Add a portion of deionized water to the flask (approximately half the final volume).

5. Place a magnetic stir bar in the flask and stir the solution until the solid is completely
dissolved. As a sodium salt, it is expected to be soluble in water.

6. Once dissolved, add deionized water to the calibration mark of the volumetric flask.

7. Stopper the flask and invert it several times to ensure a homogeneous solution.

8. Label the flask with the compound name, concentration, and date of preparation.
Storage and Disposal
Storage:
o Store Sodium p-toluate in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep it away from strong oxidizing agents and strong acids.
o Alkali metal salts should be stored away from heat and sources of ignition.[5]
Disposal:

¢ Dispose of Sodium p-toluate and any contaminated materials in accordance with local,
state, and federal regulations.

o Small quantities can be dissolved in water and neutralized if necessary before being
disposed of as chemical waste.

e Do not dispose of down the drain unless permitted by local regulations.
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Logical Workflow for Handling Sodium p-toluate

The following diagram illustrates the standard workflow for safely handling Sodium p-toluate in
a laboratory setting.
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Safe Handling Workflow for Sodium p-toluate
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Caption: Workflow for the safe handling of Sodium p-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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